N-cyclohexyl-6-imino-11-methyl-2-oxo-7-[(pyridin-4-yl)methyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• Molecular Formula: C25H26N6O2
• Molecular Weight: 442.5 g/mol
• IUPAC Name: N-cyclohexyl-6-imino-11-methyl-2-oxo-7-(pyridin-4-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C25H26N6O2/c1-16-6-5-13-30-22(16)29-23-20(25(30)33)14-19(24(32)28-18-7-3-2-4-8-18)21(26)31(23)15-17-9-11-27-12-10-17/h5-6,9-14,18,26H,2-4,7-8,15H2,1H3,(H,28,32)
• Standard InChI Key: XEZFJRDAMSFSCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CC4=CC=NC=C4)C(=O)NC5CCCCC5

Introduction

N-cyclohexyl-6-imino-11-methyl-2-oxo-7-[(pyridin-4-yl)methyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound characterized by its intricate molecular structure and potential biological activities. It belongs to the class of triazatricyclic compounds, which are notable for the presence of nitrogen atoms within their cyclic frameworks. This compound has a molecular formula of C27H29N5O2 and a molecular weight of approximately 455.6 g/mol.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions starting from readily available precursors. Key reagents include cyclohexylamine and pyridine derivatives, with various catalysts facilitating the cyclization and functionalization processes.

Potential Biological Activities

Research indicates that compounds with similar structural features may exhibit diverse biological activities, including antimicrobial and anti-inflammatory effects. The unique structure of N-cyclohexyl-6-imino-11-methyl-2-oxo-7-[(pyridin-4-yl)methyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide allows for interactions with specific molecular targets such as enzymes or receptors, potentially modulating enzymatic activity or receptor signaling pathways.

Mechanism of Action

The mechanism of action involves interactions with biological macromolecules due to its structural features. Further research is necessary to fully elucidate its mechanisms of action and therapeutic potentials across different applications.

Applications and Future Research

This compound has potential applications in several scientific fields, including medicinal chemistry and materials science. Further studies are required to optimize its structure for enhanced biological activity and to explore its potential as a biochemical probe or inhibitor.

Comparison with Related Compounds

Similar compounds, such as N-cyclohexyl-6-imino-11-methyl-2-oxo-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide, also exhibit intricate structures and potential biological activities. These compounds share similar molecular weights and formulas but differ in the position of the pyridine moiety.